Cas no 2877643-59-7 (5-ethyl-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine)

• Product Name: 5-ethyl-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine
• CAS No: 2877643-59-7
• MF: C₁₇H₂₃N₅O
• MW: 313.397423028946
• CID: 5329586
• PubChem ID: 165434998
• Update Time: 2025-07-02

5-ethyl-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• F6702-2670
• 2877643-59-7
• AKOS040859758
• 5-ethyl-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine
• 5-Ethyl-2-[4-[[(3-methyl-2-pyrazinyl)oxy]methyl]-1-piperidinyl]pyrimidine

• Inchi： 1S/C17H23N5O/c1-3-14-10-20-17(21-11-14)22-8-4-15(5-9-22)12-23-16-13(2)18-6-7-19-16/h6-7,10-11,15H,3-5,8-9,12H2,1-2H3
• InChI Key： RZKYVAOHQGCIBN-UHFFFAOYSA-N
• SMILES： C1(N2CCC(COC3=NC=CN=C3C)CC2)=NC=C(CC)C=N1

Computed Properties

• Exact Mass: 313.19026037g/mol
• Monoisotopic Mass: 313.19026037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64Ų

Experimental Properties

• Density: 1.147±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 475.0±55.0 °C(Predicted)
• pka: 5.39±0.42(Predicted)

Additional information on 5-ethyl-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine

Comprehensive Overview of 5-ethyl-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine (CAS No. 2877643-59-7)

5-ethyl-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine (CAS No. 2877643-59-7) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound combines a pyrimidine core with a piperidine moiety and a 3-methylpyrazine substituent, creating a versatile scaffold for drug discovery and material science. Its molecular formula and weight, along with its precise stereochemistry, make it a subject of interest for researchers exploring kinase inhibitors, GPCR modulators, and bioactive small molecules.

In recent years, the demand for highly selective kinase inhibitors and targeted therapeutics has surged, driven by advancements in precision medicine. 5-ethyl-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine is often discussed in the context of cancer research and immunotherapy, as its structure aligns with key pharmacophores known to interact with tyrosine kinases and phosphodiesterases. Researchers are particularly intrigued by its potential to address drug resistance in oncology, a hot topic in 2024, given the rise of next-generation therapeutics.

The compound's synthetic route, involving piperidine functionalization and pyrimidine coupling, has been optimized for scalability and purity, making it a viable candidate for industrial applications. Its lipophilicity and blood-brain barrier permeability are also under investigation, as these properties are critical for central nervous system (CNS) drug development. With the growing focus on neurodegenerative diseases like Alzheimer's and Parkinson's, 2877643-59-7 is being evaluated for its ability to modulate neurotransmitter receptors or enzyme targets.

From an agrochemical perspective, 5-ethyl-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine exhibits structural similarities to known pesticide intermediates. Its heterocyclic framework could contribute to the development of eco-friendly crop protection agents, aligning with the global push for sustainable agriculture. This dual applicability in pharma and agro sectors underscores its commercial potential.

Analytical studies of CAS No. 2877643-59-7 highlight its stability under standard storage conditions, with degradation profiles consistent with industry benchmarks. Its NMR spectra and HPLC purity data are well-documented, facilitating its adoption in high-throughput screening (HTS) platforms. As AI-driven drug discovery gains traction, this compound's QSAR parameters are being modeled to predict its interactions with biological targets.

In summary, 5-ethyl-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine represents a promising candidate for multidisciplinary research. Its relevance to precision medicine, sustainable chemistry, and molecular innovation positions it at the forefront of modern scientific inquiry. Future studies will likely explore its structure-activity relationships (SAR) and in vivo efficacy, further solidifying its role in advancing human health and environmental sustainability.